Cas no 1480013-06-6 (2-fluoro-2-(3-methylphenyl)acetic acid)

• Product Name: 2-fluoro-2-(3-methylphenyl)acetic acid
• CAS No: 1480013-06-6
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD20656563
• CID: 5060962
• PubChem ID: 53401047
• Update Time: 2024-11-07

2-fluoro-2-(3-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2-(m-tolyl)acetic acid
• 2-fluoro-2-(3-methylphenyl)acetic acid
• SY263431
• EN300-1138380
• AKOS017532246
• 2-fluoro-2-(3-methylphenyl)aceticacid
• SCHEMBL868719
• MFCD20656563
• CS-0104542
• 2-Fluoro-2-(m-tolyl)aceticAcid
• 1480013-06-6

• MDL： MFCD20656563
• Inchi： 1S/C9H9FO2/c1-6-3-2-4-7(5-6)8(10)9(11)12/h2-5,8H,1H3,(H,11,12)
• InChI Key： ZERGETLUHPLMRE-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes